![molecular formula C15H13N3OS B1620275 5-(2-methoxyphenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol CAS No. 90429-14-4](/img/structure/B1620275.png)
5-(2-methoxyphenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol
Overview
Description
5-(2-methoxyphenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol (MPT3T) is a synthetic compound that has been used in scientific research applications in a variety of fields. MPT3T is a versatile molecule with a wide range of potential applications due to its unique chemical structure. In particular, MPT3T has been used in biochemical and physiological studies, as well as in laboratory experiments.
Scientific Research Applications
5-(2-methoxyphenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol has been used in a variety of scientific research applications, including in the fields of biochemistry, pharmacology, and toxicology. In biochemistry, 5-(2-methoxyphenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol has been used to study the structure and function of proteins, as well as to study enzyme activity. In pharmacology, 5-(2-methoxyphenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol has been used to study drug-target interactions and to develop new drugs. In toxicology, 5-(2-methoxyphenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol has been used to study the toxicity of compounds and to develop new methods for detecting and measuring toxins.
Mechanism of Action
The mechanism of action of 5-(2-methoxyphenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol is not yet fully understood. However, it is believed that 5-(2-methoxyphenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol interacts with proteins and enzymes through hydrogen bonding and hydrophobic interactions. Additionally, 5-(2-methoxyphenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol may interact with drug targets through covalent bonding, which could explain its pharmacological effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(2-methoxyphenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol are not yet fully understood. However, it has been shown to have an inhibitory effect on certain enzymes, such as cytochrome P450 and acetylcholinesterase. Additionally, 5-(2-methoxyphenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol has been shown to have an anti-inflammatory effect in animal models.
Advantages and Limitations for Lab Experiments
The use of 5-(2-methoxyphenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol in laboratory experiments has several advantages. First, 5-(2-methoxyphenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol is a relatively stable compound and can be stored for long periods of time without significant degradation. Additionally, 5-(2-methoxyphenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol is relatively easy to synthesize and can be obtained from a variety of sources. Finally, 5-(2-methoxyphenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol is a relatively small molecule, which makes it easy to study its structure and interactions with other molecules.
However, there are also some limitations to using 5-(2-methoxyphenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol in laboratory experiments. First, the mechanism of action of 5-(2-methoxyphenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol is not yet fully understood, which can make it difficult to interpret the results of experiments. Additionally, the effects of 5-(2-methoxyphenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol on biochemical and physiological processes are not yet fully understood, which can limit the use of 5-(2-methoxyphenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol in certain studies.
Future Directions
There are several potential future directions for research on 5-(2-methoxyphenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol. First, further research is needed to better understand the mechanism of action of 5-(2-methoxyphenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol and its effects on biochemical and physiological processes. Additionally, further research is needed to develop new methods for synthesizing 5-(2-methoxyphenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol, as well as to develop new applications for 5-(2-methoxyphenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol in laboratory experiments. Finally, further research is needed to explore the potential therapeutic applications of 5-(2-methoxyphenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol, such as in the treatment of diseases.
properties
IUPAC Name |
3-(2-methoxyphenyl)-4-phenyl-1H-1,2,4-triazole-5-thione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13N3OS/c1-19-13-10-6-5-9-12(13)14-16-17-15(20)18(14)11-7-3-2-4-8-11/h2-10H,1H3,(H,17,20) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QFYMYTCWMJUZSY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C2=NNC(=S)N2C3=CC=CC=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13N3OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20349781 | |
Record name | 3-(2-Methoxyphenyl)-4-phenyl-1,2,4-triazole-5-thiol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20349781 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
283.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
90429-14-4 | |
Record name | 3-(2-Methoxyphenyl)-4-phenyl-1,2,4-triazole-5-thiol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20349781 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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